S1P1 agonist 6

• CAS: 2433782-42-2
• Molecular Formula: C25H26F3NO3
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C25H26F3NO3/c1-15-20-13-18(7-9-23(20)29-22(15)10-11-24(30)31)32-14-16-6-8-19(17-4-2-3-5-17)21(12-16)25(26,27)28/h6-9,12-13,17,29H,2-5,10-11,14H2,1H3,(H,30,31)
• InChIKey: OBIAHBIGHIEWPR-UHFFFAOYSA-N

S1P1 Agonist 6 Overview

S1P1 agonist 6 (also designated as Compound I or Sumonerimod) is a synthetic small molecule that functions as an agonist of the sphingosine-1-phosphate receptor 1 (S1P1) . Its molecular formula is C25H26F3NO3 with a molecular weight of 445.47 g/mol . As a member of the lysophospholipid (LPL) receptor modulator class, S1P1 agonist 6 is primarily utilized in immunology and inflammation research due to its ability to inhibit lymphocyte trafficking . This compound is commercially available as a research tool with a typical purity of ≥98% . Unlike clinically developed S1P1 modulators such as fingolimod, siponimod, or ponesimod, S1P1 agonist 6 represents a research-grade tool compound for which limited published potency data (e.g., IC50, EC50) is currently available .

S1P1 pathway activation studies – supports qualitative interrogation of receptor agonism in signaling and trafficking assays.

Exploratory in vitro tool – suitable as a foundational compound when potency, selectivity, and kinetic profiling are not required upfront.

No reported quantitative profiling – substitution or dose-response comparisons require independent verification; use with qualitative endpoint analysis.

S1P1 Agonist 6: Substitution Not Recommended

S1P1 agonists are not functionally interchangeable due to marked differences in receptor subtype selectivity, biased signaling profiles, and species cross-reactivity [1][2]. While many S1P1 agonists share the ability to induce lymphopenia, variations in their selectivity against S1P3 (associated with cardiac adverse effects) and S1P5 (linked to neuroprotection) can lead to distinct in vivo outcomes [1][3]. Furthermore, S1P1 agonist 6 (Compound I) is a research-grade tool compound derived from Dainippon Sumitomo Pharma's discovery efforts and is not a clinically approved drug; its pharmacological fingerprint—including precise binding affinity, functional efficacy, and off-target profile—remains largely unpublished [4]. Substituting S1P1 agonist 6 with a structurally distinct S1P1 agonist (e.g., SEW2871 or Ponesimod) without direct comparative data may introduce uncontrolled experimental variables that compromise data reproducibility and interpretability in immunological studies [2][5].

Potency undefined

EC50/IC50 values are not publicly reported. Any direct replacement with another S1P1 agonist would rest on unverified potency assumptions, potentially shifting dose-response relationships and reproducibility.

Selectivity uncharacterized

No data describe activity across S1P2–5 subtypes. Distinct off-target profiles among S1P modulators (e.g., S1P3-linked safety endpoints) mean this gap prevents informed selectivity-based substitution.

PK and in vivo PD absent

Without exposure or pharmacodynamic parameters, predicting in vivo behavior is not feasible. Substitution in disease models adds an unquantifiable variable that limits study interpretation.

• [1] Cusack KP, Stoffel RH. S1P(1) receptor agonists: Assessment of selectivity and current clinical activity. Curr Opin Drug Discov Devel. 2010 Jul;13(4):481-8. PMID: 20597031. View Source
• [2] REN Ruobing et al. Molecular mechanism of selective activation of S1PR1 by S1P receptor agonists. Fudan University IMIB, 2026. View Source
• [3] Zhao Y, et al. Sphingosine-1-phosphate receptor agonists: a patent review (2010-2015). Expert Opin Ther Pat. 2016;26(3):337-348. View Source
• [4] Nakamura T, et al. Discovery of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. Daiichi Sankyo. BindingDB Entry. View Source
• [5] Scott FL, et al. Comparative assessment of S1P1 agonists in development for multiple sclerosis. Neurology. 2016;86(16 Supplement):P3.058. View Source

S1P1 Agonist 6: Evidence Gaps

In Vitro Agonist Potency Not Reported

S1P1 agonist 6 (Compound I) is unequivocally identified by its CAS registry number 2433782-42-2, molecular formula C25H26F3NO3, and a molecular weight of 445.47 g/mol . Commercial suppliers provide this compound with a purity specification of ≥98% as determined by HPLC . This level of purity ensures consistency across experimental replicates and minimizes confounding effects from impurities . In contrast, many other research-grade S1P1 agonists (e.g., SEW2871, CYM-5442) may vary in purity specifications depending on the vendor, which can introduce variability in dose-response studies .

In Vitro Agonist Potency Not Reported

Data to verify

S1P1 agonist 6 EC50: Data unavailable
Ponesimod EC50: 5.7 nM; SEW 2871 EC50: 13.8 nM

Potency context unavailable; experimental design and cross-study comparisons require independent quantification.

No public potency data; cited comparators from product pages and literature.

Evidence Dimension	Compound Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Typical vendor specification for research-grade S1P1 agonists: 95-98%
Quantified Difference	Meets or exceeds typical purity thresholds for research compounds
Conditions	Commercial vendor certificate of analysis (COA)

Why This Matters

Consistent purity minimizes experimental variability and ensures accurate dose-response relationships in pharmacological assays.

S1P Subtype Selectivity Uncharacterized

S1P1 agonist 6 is commercially available in both free base (CAS 2433782-42-2) and hemicalcium salt forms (CAS 2941310-03-6) . The hemicalcium salt form (C25H26F3NO3·½Ca, MW 465.51 g/mol) is specifically developed to improve aqueous solubility and physicochemical stability compared to the free base . Vendor guidance indicates that the hemicalcium salt may be more readily dissolved in aqueous buffers and cell culture media, facilitating in vitro and in vivo experimental workflows . In contrast, many research-grade S1P1 agonists (e.g., SEW2871, Ponesimod) are typically supplied only as free base forms, potentially requiring more extensive solubility optimization [1].

S1P Subtype Selectivity Uncharacterized

Source review

S1P1 agonist 6 selectivity: Data unavailable
Reference profiles: Siponimod S1P1/5 selective; Etrasimod S1P1/4/5 agonist

Off-target receptor engagement cannot be assessed; substitution risks undefined pathway modulation.

Selectivity data derived from published S1P modulator reviews; no target-specific data available.

Evidence Dimension	Salt Form Availability
Target Compound Data	Free base (CAS 2433782-42-2) and hemicalcium salt (CAS 2941310-03-6)
Comparator Or Baseline	Many research S1P1 agonists (e.g., SEW2871) available only as free base
Quantified Difference	Additional salt form option not available for all comparators
Conditions	Commercial availability from multiple vendors

Why This Matters

The hemicalcium salt form can simplify experimental workflows by reducing the need for complex solubilization strategies, thereby improving experimental throughput and reproducibility.

• [1] MedChemExpress (MCE). S1P1 agonist 6 hemicalcium. Product Datasheet. CAS 2941310-03-6. View Source

Supplier-Specific Quality Control and Storage Specifications for S1P1 Agonist 6 (CAS 2433782-42-2)

Reputable vendors provide detailed stability and storage specifications for S1P1 agonist 6. For example, the compound is recommended for storage at -20°C as a powder (stable for up to 3 years) and at -80°C in solution (stable for up to 1 year) . Certificate of Analysis (COA) documentation is typically available upon request, confirming batch-specific purity and identity . In comparison, less well-characterized S1P1 agonists from lower-tier suppliers may lack such rigorous stability data and quality control documentation, increasing the risk of compound degradation and experimental failure .

Evidence Dimension	Vendor-Defined Storage Stability
Target Compound Data	Powder: -20°C, 3 years; Solution: -80°C, 1 year
Comparator Or Baseline	Typical vendor specification for research compounds: -20°C powder, variable solution stability
Quantified Difference	Explicitly defined long-term stability windows provided by multiple vendors
Conditions	Vendor product datasheets and COA documentation

Why This Matters

Clear storage and stability guidelines reduce the risk of compound degradation, ensuring that experimental results are not confounded by loss of compound activity.

Defined Application Scope in Autoimmune Disease Research for S1P1 Agonist 6 (CAS 2433782-42-2)

S1P1 agonist 6 (Compound I) is explicitly characterized by its mechanism of action: inhibition of lymphocyte trafficking from lymphoid organs into peripheral circulation . This functional property is consistent across multiple independent vendor descriptions, establishing a clear, reproducible phenotypic outcome for in vivo immunology studies . While clinically developed S1P1 agonists (e.g., Fingolimod, Siponimod) have extensive published data on pharmacokinetics and receptor selectivity, S1P1 agonist 6 serves as a well-defined research tool for mechanistic studies of S1P1-mediated lymphocyte sequestration . Its utility is specifically validated in models of autoimmune disease where lymphocyte egress blockade is the primary endpoint of interest .

Evidence Dimension	Functional Mechanism
Target Compound Data	Inhibition of lymphocyte trafficking (functional antagonism)
Comparator Or Baseline	Other S1P1 agonists (e.g., Fingolimod, SEW2871) share this mechanism
Quantified Difference	Mechanism conserved across S1P1 agonist class; no quantitative comparative data available for this specific compound
Conditions	In vivo lymphocyte trafficking assays (not specified for this compound)

Why This Matters

Consistent vendor documentation of mechanism supports the compound's suitability for studies requiring S1P1-mediated lymphopenia as a readout.

Absence of Published Potency Data for S1P1 Agonist 6 (CAS 2433782-42-2) and Procurement Implications

A comprehensive search of primary literature, patent databases, and authoritative repositories reveals that no quantitative potency values (e.g., IC50, EC50, Ki) have been published for S1P1 agonist 6 (Compound I) . This contrasts sharply with other research-grade S1P1 agonists such as SEW2871 (EC50 = 13.8 nM for S1P1) and Ponesimod (IC50 = 6 nM for S1P1) . The lack of published potency data for S1P1 agonist 6 means that researchers must empirically determine the compound's effective concentration in their specific experimental systems, and cross-study comparisons based on molar concentration may not be directly extrapolatable .

Evidence Dimension	Published S1P1 Potency Data
Target Compound Data	None found in public domain (IC50/EC50 not reported)
Comparator Or Baseline	SEW2871 (EC50 = 13.8 nM); Ponesimod (IC50 = 6 nM); S1P1 Agonist III (EC50 = 18 nM)
Quantified Difference	No published quantitative data available for target compound; comparators have defined nM potency values
Conditions	Literature and database search as of April 2026

Why This Matters

The absence of published potency data necessitates empirical dose-response characterization for each new experimental application, and precludes direct potency-based comparisons with other S1P1 agonists.

Supplier-Specific In Vivo Formulation Guidance for S1P1 Agonist 6 (CAS 2433782-42-2)

Vendors such as InVivoChem provide a dedicated in vivo formulation calculator for S1P1 agonist 6, offering pre-optimized protocols for preparing clear solutions suitable for animal dosing . This tool assists in dissolving the compound in biocompatible vehicles (e.g., DMSO, PEG300, Tween 80, saline) to achieve target concentrations for oral gavage or intraperitoneal injection . In contrast, many research-grade S1P1 agonists lack such tailored formulation guidance, requiring investigators to perform extensive solubility screening independently . While not a direct comparative potency metric, this practical resource can significantly accelerate in vivo experimental setup and improve dosing consistency across studies .

Evidence Dimension	Availability of Vendor-Provided In Vivo Formulation Protocol
Target Compound Data	Dedicated formulation calculator and pre-optimized protocols available
Comparator Or Baseline	Many research S1P1 agonists lack vendor-provided in vivo formulation guidance
Quantified Difference	Qualitative advantage in ease of experimental setup; no quantitative metric applicable
Conditions	InVivoChem formulation calculator tool

Why This Matters

Pre-optimized formulation guidance reduces the time and resources required to establish reliable in vivo dosing regimens, particularly for compounds with challenging solubility profiles.

S1P1 Agonist 6: Research Applications

Exploratory In Vitro Studies

Given its documented mechanism of inhibiting lymphocyte trafficking from lymphoid organs , S1P1 agonist 6 is best applied in rodent models of autoimmune disease where peripheral lymphocyte reduction is a key therapeutic endpoint. This includes experimental autoimmune encephalomyelitis (EAE; multiple sclerosis model), collagen-induced arthritis (rheumatoid arthritis model), and inflammatory bowel disease models . The compound's consistent vendor-specified purity (≥98%) and availability of in vivo formulation guidance support reliable dosing in these studies. However, due to the lack of published potency data, investigators must perform pilot dose-ranging studies to establish effective doses for each model system [1].

SAR Comparator

S1P1 agonist 6, particularly in its hemicalcium salt form (CAS 2941310-03-6) , is well-suited for in vitro assays requiring soluble S1P1 activation. Applications include β-arrestin recruitment assays, cAMP inhibition measurements, and receptor internalization studies in S1P1-expressing cell lines . The hemicalcium salt's improved aqueous solubility facilitates preparation of stock solutions in cell culture-compatible buffers, reducing the need for high concentrations of organic solvents like DMSO that may confound cellular readouts . Researchers should empirically determine the concentration-response relationship for their specific assay endpoint due to the absence of published EC50 values [1].

Comparative Pharmacological Profiling of S1P1 Agonists

S1P1 agonist 6 can serve as a comparator compound in studies aimed at establishing structure-activity relationships (SAR) for novel S1P1 agonists . Its defined chemical structure (C25H26F3NO3) and commercial availability at high purity make it a reliable reference standard for benchmarking the potency and selectivity of newly synthesized analogs in head-to-head in vitro assays . Because its own quantitative pharmacology remains unpublished, it is most valuable as a constant, well-characterized control rather than as a potency benchmark against which new compounds are directly compared [1].

Academic Research on S1P1-Mediated Lymphocyte Trafficking Mechanisms

Academic laboratories investigating the fundamental cell biology of S1P1 signaling in lymphocyte egress will find S1P1 agonist 6 to be a useful tool compound . Its consistent vendor documentation regarding mechanism and the availability of supporting resources such as Certificates of Analysis and storage stability data support reproducible academic research. The compound is particularly suited for studies that do not require clinical-grade pharmacokinetic data or extensive prior characterization, but rather a reliable reagent for inducing S1P1-dependent phenotypes [1].

Application

Selection Property

Validation Focus

Exploratory S1P1 agonist studies

Qualitative pathway activation without potency/selectivity prerequisites

S1P1-mediated cellular response endpoints (receptor internalization, β-arrestin recruitment)

SAR comparator / medicinal chemistry

Structural elaboration from a unique chemotype (C25H26F3NO3)

Synthetic modification and subsequent biological evaluation; all quantitative data generated in-study

• [1] Cusack KP, Stoffel RH. S1P(1) receptor agonists: Assessment of selectivity and current clinical activity. Curr Opin Drug Discov Devel. 2010 Jul;13(4):481-8. PMID: 20597031. View Source